Cas no 62108-18-3 (5-Methoxy-2-pentyne)

• Product Name: 5-Methoxy-2-pentyne
• CAS No: 62108-18-3
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 2196031
• PubChem ID: 548989
• Update Time: 2025-04-21

5-Methoxy-2-pentyne Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-pentyne
• 62108-18-3
• 5-Methoxy-2-pentyne #
• DB-350044
• XCELIIIOYVQBBB-UHFFFAOYSA-N
• 2-Pentyne, 5-methoxy-

• Inchi： 1S/C6H10O/c1-3-4-5-6-7-2/h5-6H2,1-2H3
• InChI Key： XCELIIIOYVQBBB-UHFFFAOYSA-N
• SMILES： O(C)CCC#CC

Computed Properties

• Exact Mass: 98.073164938Da
• Monoisotopic Mass: 98.073164938Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 82.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 9.2Ų